![molecular formula C13H16N2O2 B1604281 tert-butyl 1H-indol-7-ylcarbamate CAS No. 886365-44-2](/img/structure/B1604281.png)
tert-butyl 1H-indol-7-ylcarbamate
Overview
Description
Tert-butyl 1H-indol-7-ylcarbamate is a chemical compound with the molecular formula C13H16N2O2 . It is a compound that falls under the category of carbamates .
Molecular Structure Analysis
The molecular structure of this compound consists of a carbamate group attached to the 7-position of an indole ring, with a tert-butyl group also attached to the carbamate . The molecular weight of this compound is 232.28 g/mol.Scientific Research Applications
Synthesis and Process Development
- Process Development: The synthesis of tert-butyl 1H-indol-7-ylcarbamate-related compounds is critical in manufacturing inhibitors for lymphocyte function-associated antigens. An efficient process involving Kulinkovich–Szymoniak cyclopropanation followed by amide formation yielded high-purity products for pharmaceutical applications (Li et al., 2012).
Characterization Techniques
- Structural Characterization: Advanced techniques like 2D heteronuclear NMR experiments are employed to understand the complex structure of this compound and its derivatives. This knowledge is pivotal for designing effective pharmaceuticals (Aouine et al., 2016).
Chemical Reactions and Synthesis
- Diels–Alder Reaction: this compound derivatives are utilized in the Diels–Alder reaction, a crucial method in organic synthesis for creating complex molecular structures (Padwa et al., 2003).
- Indoles and Anilines Synthesis: As a key reactant, this compound is used in the palladium-catalyzed amination of aryl bromides and chlorides, which is instrumental in synthesizing sensitive functional groups in indoles and anilines (Prakash et al., 2011).
Medicinal Chemistry and Drug Development
- Antihypertensive Indole Derivatives: Compounds related to this compound show promise in developing antihypertensive drugs with beta-adrenergic receptor antagonist and vasodilating activity (Kreighbaum et al., 1980).
Crystallography and Material Science
- Crystal Structure Analysis: The crystallography of this compound derivatives reveals insights into molecular packing and interactions, contributing to material science and pharmaceutical formulations (Dawa El Mestehdi et al., 2022).
Properties
IUPAC Name |
tert-butyl N-(1H-indol-7-yl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2/c1-13(2,3)17-12(16)15-10-6-4-5-9-7-8-14-11(9)10/h4-8,14H,1-3H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPLIGTYBXHCNHS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC=CC2=C1NC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70649627 | |
Record name | tert-Butyl 1H-indol-7-ylcarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70649627 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
886365-44-2 | |
Record name | 1,1-Dimethylethyl N-1H-indol-7-ylcarbamate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=886365-44-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | tert-Butyl 1H-indol-7-ylcarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70649627 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 886365-44-2 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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